N,N,2-trimethylpropanethioamide

• Molecular Formula: C6H13NS
• Molecular Weight: 131.24 g/mol
• IUPAC Name: N,N,2-trimethylpropanethioamide
• InChI: InChI=1S/C6H13NS/c1-5(2)6(8)7(3)4/h5H,1-4H3
• InChI Key: VLVOLSDXFIUFQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=S)N(C)C

Description

N,N,2-trimethylpropanethioamide is an organic compound with the molecular formula C6H13NS. It is a thioamide, which means it contains a sulfur atom double-bonded to a carbon atom, replacing the oxygen atom found in regular amides. Thioamides are known for their unique chemical properties and are often used in various chemical and pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,2-trimethylpropanethioamide typically involves the reaction of a primary amine with a thioamide precursor. One common method is the reaction of 2-methylpropanethioamide with dimethylamine under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using similar methods as in laboratory settings but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

N,N,2-trimethylpropanethioamide undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the thioamide group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The thioamide group can undergo nucleophilic substitution reactions, where the sulfur atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides are used in substitution reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Corresponding amines.

Substitution: Various substituted thioamides depending on the nucleophile used.

Scientific Research Applications

N,N,2-trimethylpropanethioamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its role in protein folding studies.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals

Mechanism of Action

The mechanism of action of N,N,2-trimethylpropanethioamide involves its interaction with specific molecular targets. The sulfur atom in the thioamide group can form strong interactions with metal ions and other electrophilic centers, making it a potent ligand in coordination chemistry. Additionally, its ability to mimic the amide bond allows it to interact with biological molecules, potentially inhibiting enzymes or altering protein structures .

Comparison with Similar Compounds

Similar Compounds

N,N-dimethylisobutyramide: Similar structure but contains an oxygen atom instead of sulfur.

N,N-dimethylpropanamide: Another similar compound with an oxygen atom in place of sulfur.

N,N-dimethylthioacetamide: Contains a sulfur atom but differs in the carbon chain length

Uniqueness

N,N,2-trimethylpropanethioamide is unique due to its thioamide group, which imparts distinct chemical properties compared to regular amides. The presence of sulfur allows for unique interactions with metal ions and biological molecules, making it valuable in various applications .